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Compound of Interest

Compound Name: 2-(2-Methylbutyl)pyridine

Cat. No.: B15176196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 2-

alkylpyridines, a class of heterocyclic compounds significant in medicinal chemistry and

materials science. The following sections detail key physical constants, experimental protocols

for their determination, and logical relationships governing these properties.

Core Physical Properties
The physical characteristics of 2-alkylpyridines are fundamentally influenced by the nature of

the alkyl substituent at the second position of the pyridine ring. Generally, as the length of the

alkyl chain increases, properties such as boiling point, density, and viscosity tend to increase

due to stronger van der Waals forces. Conversely, water solubility decreases with increasing

alkyl chain length owing to the growing hydrophobic character of the molecule.

The boiling and melting points are critical indicators of the intermolecular forces and molecular

symmetry. For the 2-alkylpyridine series, a clear trend of increasing boiling points is observed

with the addition of each carbon to the alkyl chain.
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Compound Alkyl Group
Molecular
Formula

Boiling Point
(°C)

Melting Point
(°C)

2-Methylpyridine -CH₃ C₆H₇N 128-129[1] -70[1]

2-Ethylpyridine -C₂H₅ C₇H₉N 149[2] -63[2]

2-Propylpyridine -C₃H₇ C₈H₁₁N 169-171[3] 2[3]

2-Butylpyridine -C₄H₉ C₉H₁₃N 188-189 -

Density and refractive index are important for quality control and characterization. These

properties also show a general increase with molecular weight within the homologous series.

Compound Alkyl Group
Density (g/mL at
25°C)

Refractive Index
(n20/D)

2-Methylpyridine -CH₃ 0.943 1.500

2-Ethylpyridine -C₂H₅ 0.933 (at 20°C) 1.496

2-Propylpyridine -C₃H₇ 0.913 (at 20°C)[3] 1.490-1.496[3]

2-Butylpyridine -C₄H₉ 0.916 (at 20°C) 1.491

The basicity of the pyridine nitrogen is a key parameter in drug development, influencing salt

formation and bioavailability. The pKa value of the conjugate acid (pyridinium ion) is a measure

of this basicity. Alkyl groups are weakly electron-donating, which slightly increases the basicity

of the pyridine ring compared to the parent pyridine (pKa ≈ 5.2).

Compound Alkyl Group pKa of Conjugate Acid

Pyridine -H 5.25[1]

2-Methylpyridine -CH₃ 5.94[1]

2-Ethylpyridine -C₂H₅ 5.89

2-Propylpyridine -C₃H₇ 5.86

2-Butylpyridine -C₄H₉ 5.85
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2-Methylpyridine is miscible with water, but as the alkyl chain lengthens, the hydrophobic

character increases, leading to a decrease in water solubility.[4] All are generally soluble in

common organic solvents like ethanol and ether.[4]

Compound Solubility in Water

2-Methylpyridine Miscible[1][4]

2-Ethylpyridine 13.3 g/100 mL at 20°C

2-Propylpyridine Slightly soluble[3]

2-Butylpyridine 1.3 g/100 mL at 20°C

Experimental Protocols
The accurate determination of physical properties is paramount. Below are detailed

methodologies for key experiments.

The boiling point of a 2-alkylpyridine can be determined using a standard distillation apparatus

under atmospheric pressure.

Apparatus Setup: A round-bottom flask is charged with the 2-alkylpyridine sample and a few

boiling chips. A distillation head is attached, fitted with a calibrated thermometer. The

thermometer bulb should be positioned just below the side arm leading to the condenser. A

condenser is attached and connected to a receiving flask.

Procedure: The flask is heated gently. The temperature is recorded when the liquid begins to

boil and a stable ring of condensate is observed on the thermometer bulb. The boiling point

is the temperature at which the vapor and liquid are in equilibrium, observed as a constant

temperature reading during distillation.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a nomograph or the

Clausius-Clapeyron equation can be used to correct the observed boiling point to the normal

boiling point.

A pycnometer is used for the precise measurement of density.
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Calibration: The pycnometer is cleaned, dried, and weighed empty (m₁). It is then filled with

deionized water of a known temperature and weighed again (m₂). The volume of the

pycnometer (V) can be calculated using the density of water at that temperature.

Sample Measurement: The pycnometer is emptied, dried, and filled with the 2-alkylpyridine

sample at the same temperature. It is then weighed (m₃).

Calculation: The density (ρ) of the sample is calculated using the formula: ρ = (m₃ - m₁) / V

The pKa is typically determined by potentiometric titration.

Titration Setup: A known concentration of the 2-alkylpyridine is dissolved in water. A

calibrated pH electrode is immersed in the solution, which is stirred continuously.

Procedure: A standard solution of a strong acid (e.g., HCl) is added in small, precise

increments from a burette. The pH of the solution is recorded after each addition.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The equivalence point is determined from the inflection point of the curve. The pKa is

the pH at the half-equivalence point, where half of the 2-alkylpyridine has been protonated.

Visualizations
The following diagram illustrates a typical experimental workflow for characterizing the physical

properties of a novel 2-alkylpyridine derivative.
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Caption: Experimental workflow for 2-alkylpyridine characterization.

This diagram illustrates the general trends observed in the physical properties of 2-

alkylpyridines as the length of the alkyl chain increases.
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Property Trends with Increasing Alkyl Chain Length
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Caption: Trends in physical properties vs. alkyl chain length.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Physical Properties
of 2-Alkylpyridines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176196#physical-properties-of-2-alkylpyridines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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